Pentoxifylline-d6
Pentoxifylline-d6
Brand Name:
Vulcanchem
CAS No.:
1185878-98-1
VCID:
VC0021174
InChI:
InChI=1S/C13H18N4O3/c1-9(18)6-4-5-7-17-12(19)10-11(14-8-15(10)2)16(3)13(17)20/h8H,4-7H2,1-3H3/i2D3,3D3
SMILES:
CC(=O)CCCCN1C(=O)C2=C(N=CN2C)N(C1=O)C
Molecular Formula:
C13H18N4O3
Molecular Weight:
284.349
Pentoxifylline-d6
CAS No.: 1185878-98-1
Reference Standards
VCID: VC0021174
Molecular Formula: C13H18N4O3
Molecular Weight: 284.349
| CAS No. | 1185878-98-1 |
|---|---|
| Product Name | Pentoxifylline-d6 |
| Molecular Formula | C13H18N4O3 |
| Molecular Weight | 284.349 |
| IUPAC Name | 1-(5-oxohexyl)-3,7-bis(trideuteriomethyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C13H18N4O3/c1-9(18)6-4-5-7-17-12(19)10-11(14-8-15(10)2)16(3)13(17)20/h8H,4-7H2,1-3H3/i2D3,3D3 |
| Standard InChIKey | BYPFEZZEUUWMEJ-XERRXZQWSA-N |
| SMILES | CC(=O)CCCCN1C(=O)C2=C(N=CN2C)N(C1=O)C |
| Synonyms | 3,7-Dihydro-3,7-(dimethyl-d6)-1-(5-oxohexyl)-1H-purine-2,6-dione; 1-(5-Oxohexyl)-3,7-(dimethyl-d6)xanthine-d6; 1-(5-Oxohexyl)theobromine-d6; Oxpentifylline-d6 ; Vazofirin-d6; Trental-d6; |
| PubChem Compound | 46782702 |
| Last Modified | Nov 11 2021 |
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